![molecular formula C20H21N3O3 B3927728 8-(3-phenoxybenzoyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one](/img/structure/B3927728.png)
8-(3-phenoxybenzoyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one
Overview
Description
8-(3-phenoxybenzoyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is a chemical compound that has been the subject of scientific research due to its potential in various applications. This compound has a unique structure that makes it suitable for use in different fields.
Mechanism of Action
The mechanism of action of 8-(3-phenoxybenzoyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one is not yet fully understood. However, studies have shown that it has the potential to interact with specific receptors in the body, which may lead to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to exhibit anti-inflammatory, anticancer, and antiviral activities. Additionally, it has been studied for its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 8-(3-phenoxybenzoyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one in lab experiments is its unique structure, which makes it suitable for use in various applications. However, one limitation is that its mechanism of action is not yet fully understood, which may limit its potential use in certain experiments.
Future Directions
There are several future directions for the study of 8-(3-phenoxybenzoyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one. One potential direction is the development of novel therapeutics for various diseases, particularly in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective treatments. Finally, the potential use of this compound in the field of nanotechnology is an exciting area for future research.
Scientific Research Applications
The 8-(3-phenoxybenzoyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one has been the subject of scientific research due to its potential in various applications. It has been studied for its potential use in drug discovery, particularly in the development of novel therapeutics for various diseases.
properties
IUPAC Name |
2-(3-phenoxybenzoyl)-3,4,6,7,8,9a-hexahydro-1H-pyrazino[1,2-a]pyrazin-9-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3/c24-19-18-14-23(12-11-22(18)10-9-21-19)20(25)15-5-4-8-17(13-15)26-16-6-2-1-3-7-16/h1-8,13,18H,9-12,14H2,(H,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLAONBSJDLQFPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCN(CC2C(=O)N1)C(=O)C3=CC(=CC=C3)OC4=CC=CC=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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